5-ethyl-6-methyl-2-((4-(trifluoromethyl)benzyl)thio)pyrimidin-4(3H)-one

• IUPAC Name: 5-ethyl-4-methyl-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H15F3N2OS/c1-3-12-9(2)19-14(20-13(12)21)22-8-10-4-6-11(7-5-10)15(16,17)18/h4-7H,3,8H2,1-2H3,(H,19,20,21)
• InChI Key: VCPUBDBWTSOCDB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)SCC2=CC=C(C=C2)C(F)(F)F)C
• Molecular Formula: C15H15F3N2OS
• Molecular Weight: 328.4 g/mol
• CAS No.: 899744-57-1

Description

5-ethyl-6-methyl-2-((4-(trifluoromethyl)benzyl)thio)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C15H15F3N2OS and its molecular weight is 328.35. The purity is usually 95%.
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Scientific Research Applications

Reactivity and Synthesis

Synthesis of Heterocyclic Systems

Research by Sirakanyan et al. (2015) details the synthesis of new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties starting from ethyl 1-aminofuro(thieno)[2,3-b]pyridine-2-carboxylates. These compounds showed promising antimicrobial activity against Staphylococcus aureus, highlighting their potential in developing new antimicrobial agents Sirakanyan et al., 2015.

Anti-HIV Activity

Another study by Novikov et al. (2004) synthesized derivatives of pyrimidin-4(3H)-one with various substituents that demonstrated virus-inhibiting properties against type 1 human immunodeficiency virus, indicating the potential of these compounds in HIV treatment strategies Novikov et al., 2004.

Antifolate and Antitumor Agents

Research by Gangjee et al. (2007) focused on the design and synthesis of classical and nonclassical antifolates derived from pyrimidinones as potential dihydrofolate reductase inhibitors and antitumor agents. These studies underscore the utility of pyrimidinone derivatives in cancer therapy Gangjee et al., 2007.

Potential Biological Activities

Anti-Inflammatory and Analgesic Agents

Abu-Hashem et al. (2020) synthesized novel benzodifuranyl derivatives from visnaginone and khellinone, which were screened as cyclooxygenase inhibitors with analgesic and anti-inflammatory activities. These findings suggest the potential therapeutic applications of these derivatives in managing pain and inflammation Abu‐Hashem et al., 2020.

Herbicidal Activities

A study on N-(4,6-dimethylpyrimidin-2-yl)-N'-[3-(4-trifluoromethylphenyl)-5-methyl-isoxazol-4-yl] acyl thiourea by Fu et al. (2014) revealed good inhibitory activity against certain weeds, suggesting the application of pyrimidinone derivatives in agriculture as herbicides Fu et al., 2014.